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Compound of Interest

Compound Name: 2-(Diisopropylamino)ethanol

Cat. No.: B145969

Technical Support Center: Safe Handling of 2-
(Diisopropylamino)ethanol

This guide provides essential safety information for researchers, scientists, and drug
development professionals handling the toxic chemical 2-(Diisopropylamino)ethanol. Please
consult this resource for troubleshooting and answers to frequently asked questions regarding
appropriate personal protective equipment (PPE) and safe handling procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 2-(Diisopropylamino)ethanol?

Al: 2-(Diisopropylamino)ethanol is a hazardous substance with multiple routes of toxicity. It
is harmful if swallowed, toxic in contact with skin, and toxic if inhaled.[1][2][3] The compound is
corrosive and can cause severe skin burns and serious eye damage.[1][2][3][4] It is also a
combustible liquid.[3]

Q2: What is the minimum required PPE when working with 2-(Diisopropylamino)ethanol in a
laboratory setting?

A2: At a minimum, personnel should weatr tightly fitting safety goggles, a face shield (8-inch
minimum), chemical-resistant gloves, and a lab coat or other protective clothing.[1][3] All PPE
should be inspected before use.[1][3]
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Q3: How do | select the appropriate type of gloves for handling this chemical?

A3: Gloves must be resistant to 2-(Diisopropylamino)ethanol. The selected protective gloves
have to satisfy the specifications of EU Directive 89/686/EEC and the standard EN 374 derived
from it.[1] It is crucial to consult the glove manufacturer's chemical resistance data to ensure
the chosen material provides adequate protection for the duration of the task. Always inspect
gloves for any signs of degradation or perforation before use.[1][3]

Q4: When is respiratory protection necessary?

A4: Respiratory protection is required when there is a risk of inhaling vapors, mists, or aerosols,
especially in poorly ventilated areas or during procedures that may generate them.[1][3] If
exposure limits are exceeded or irritation is experienced, a full-face respirator should be used.
[5] In case of a spill or leak, wear respiratory protection and evacuate the area.[1][3] For
firefighting, a self-contained breathing apparatus is necessary.[1][3]

Q5: What should | do in case of accidental skin or eye contact?

A5: In case of skin contact, immediately take off all contaminated clothing and rinse the skin
with plenty of water and soap.[1] It is advised to take the victim immediately to the hospital and
consult a physician.[3] For eye contact, rinse cautiously with water for at least 15 minutes,
removing contact lenses if present and easy to do so.[1][3] Continue rinsing and seek
immediate medical attention from a poison center or doctor.[1][3]

Q6: How should | handle a spill of 2-(Diisopropylamino)ethanol?

A6: For a small spill, contain and absorb it with an inert material like sand, earth, or vermiculite.
[6] For a larger spill, evacuate the area, remove all ignition sources, and ensure adequate
ventilation.[1][3] Prevent the spill from entering drains. Wear appropriate PPE, including
respiratory protection, during cleanup.[1][3]

Q7: What are the proper storage conditions for this chemical?

A7: Store 2-(Diisopropylamino)ethanol in a cool, dry, and well-ventilated place in a tightly
closed container.[1][3][5] Keep it away from sources of ignition, heat, sparks, and open flames.
[1][3] It should be stored away from incompatible materials such as strong acids and oxidizing
agents.[2][6]
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Hazard Summary and Exposure Data

Hazard Classification

Exposure Limits & Toxicity
Data

GHS Statements

Acute Toxicity

H302: Harmful if swallowed[1]

Be Oral LD50 (rat): 860 mg/kg[7]

H311: Toxic in contact with
skin[1][2][3]

Dermal LD50 (rabbit): 394
mg/kg[2][7]

H331: Toxic if inhaled[1][2][3]

No specific occupational
exposure limit values are

readily available.[3]

Skin Corrosion

H314: Causes severe skin Direct contact can cause

burns and eye damage[1][2][3]  chemical burns.[6]

H318: Causes serious eye Risk of serious damage to
Eye Damage

damage[3] eyes.[6]
Flammability H227: Combustible liquid[3] Flash Point: 64 °C (147 °F)[2]

Experimental Protocols: PPE Procedures
Protocol 1: Donning (Putting On) PPE

» Hand Hygiene: Wash hands thoroughly with soap and water.

Gown/Apron: Put on a fluid-resistant gown or apron.

Respiratory Protection (if required): Put on a fit-tested respirator.

Eye and Face Protection: Put on tightly fitting safety goggles and a face shield.

Gloves: Put on chemical-resistant gloves, ensuring they overlap the cuffs of the gown.

Protocol 2: Doffing (Taking Off) PPE

» Gloves: Remove gloves using a proper technique to avoid skin contact with the outer

surface.[1][3]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.opcw.org/sites/default/files/documents/ADM/PSB/Tender/96-80-0_diisopropyl_aminoethanol.pdf
https://www.smolecule.com/products/s1532161
https://gtilaboratorysupplies.com/assets/images/2-(Diisopropylamino)ethanol%20SDS.pdf
https://en.wikipedia.org/wiki/N,N-Diisopropylaminoethanol
https://www.opcw.org/sites/default/files/documents/ADM/PSB/Tender/96-80-0_diisopropyl_aminoethanol.pdf
https://www.smolecule.com/products/s1532161
https://gtilaboratorysupplies.com/assets/images/2-(Diisopropylamino)ethanol%20SDS.pdf
https://www.smolecule.com/products/s1532161
https://en.wikipedia.org/wiki/N,N-Diisopropylaminoethanol
https://www.opcw.org/sites/default/files/documents/ADM/PSB/Tender/96-80-0_diisopropyl_aminoethanol.pdf
https://www.smolecule.com/products/s1532161
https://gtilaboratorysupplies.com/assets/images/2-(Diisopropylamino)ethanol%20SDS.pdf
https://gtilaboratorysupplies.com/assets/images/2-(Diisopropylamino)ethanol%20SDS.pdf
https://www.opcw.org/sites/default/files/documents/ADM/PSB/Tender/96-80-0_diisopropyl_aminoethanol.pdf
https://www.smolecule.com/products/s1532161
https://gtilaboratorysupplies.com/assets/images/2-(Diisopropylamino)ethanol%20SDS.pdf
https://datasheets.scbt.com/sc-229862.pdf
https://gtilaboratorysupplies.com/assets/images/2-(Diisopropylamino)ethanol%20SDS.pdf
https://datasheets.scbt.com/sc-229862.pdf
https://gtilaboratorysupplies.com/assets/images/2-(Diisopropylamino)ethanol%20SDS.pdf
https://www.smolecule.com/products/s1532161
https://www.opcw.org/sites/default/files/documents/ADM/PSB/Tender/96-80-0_diisopropyl_aminoethanol.pdf
https://gtilaboratorysupplies.com/assets/images/2-(Diisopropylamino)ethanol%20SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

o Gown/Apron: Remove the gown or apron by folding it inward and avoiding contact with the
contaminated exterior.

» Hand Hygiene: Perform hand hygiene.
o Eye and Face Protection: Remove the face shield and goggles from the back.
o Respiratory Protection (if required): Remove the respirator from the back.

» Final Hand Hygiene: Wash hands thoroughly with soap and water.

PPE Selection Workflow
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Caption: PPE Selection Workflow for 2-(Diisopropylamino)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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